Cas no 38753-78-5 (Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-)

• Product Name: Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-
• CAS No: 38753-78-5
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 296851
• PubChem ID: 16627216
• Update Time: 2025-04-19

Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-
• (10R,13S,17R)-10,13-dimethylspiro[1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3,6-trione
• 17a-Pregn-4-ene-21-carboxylic acid,17-hydroxy-3,6-dioxo-, g-lactone (7CI)
• 3-(3,6-Dioxo-17b-hydroxy-4-androsten-17a-yl)propionic acid g-lactone
• CHEMBL344142
• SCHEMBL14285052
• 38753-78-5
• AKOS002597628
• DTXSID10586229
• (10R,13S,17R)-10,13-Dimethyl-1,2,7,8,9,10,11,12,13,14,15,16-dodecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-oxolane]-3,5',6-trione

• Inchi： 1S/C22H28O4/c1-20-7-3-13(23)11-17(20)18(24)12-14-15(20)4-8-21(2)16(14)5-9-22(21)10-6-19(25)26-22/h11,14-16H,3-10,12H2,1-2H3/t14?,15?,16?,20-,21+,22-/m1/s1
• InChI Key： AZEYSSQIWVQIBS-ONSQMAQPSA-N
• SMILES： O1C(CC[C@]21CCC1C3CC(C4=CC(CC[C@]4(C)C3CC[C@@]12C)=O)=O)=O

Computed Properties

• Exact Mass: 356.19875937g/mol
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų